Fructose

Specification

• CAS No.: 57-48-7
• Molecular Formula: C6H12O6
• Molecular Weight: 180.16 g/mol
• IUPAC Name: (3S,4R,5R)-2-(hydroxymethyl)oxane-2,3,4,5-tetrol
• Standard InChI: InChI=1S/C6H12O6/c7-2-6(11)5(10)4(9)3(8)1-12-6/h3-5,7-11H,1-2H2/t3-,4-,5+,6?/m1/s1
• Standard InChI Key: LKDRXBCSQODPBY-VRPWFDPXSA-N
• Isomeric SMILES: C1[C@H]([C@H]([C@@H](C(O1)(CO)O)O)O)O
• SMILES: C(C(C(C(C(=O)CO)O)O)O)O
• Canonical SMILES: C1C(C(C(C(O1)(CO)O)O)O)O
• Colorform: CLEAR COLORLESS LIQUID IN WATER; COLORLESS CRYSTALS OR AS A WHITE, CRYSTALLINE OR GRANULAR POWDER; White crystals

Introduction

What is Fructose?

Fructose, also known as "fruit sugar," is a common natural monosaccharide found in fruits, sugarcane, sugar beets, and corn. It's one of the three most common monosaccharides, along with glucose and galactose. Fructose and glucose combine to form sucrose, or common sugar. Fructose is a levorotatory monosaccharide, meaning it rotates plane-polarized light to the left.

Fructose Intake

The mean fructose intake is 54.7 g, ranging from 38.4 g to 72.8 g by age group, averaging 10.2% of total energy. The 75th percentile for kcal per day from fructose was 13.3% of total calories, the 90th percentile was 17.2%, and the 95th percentile was 19.5%. Adolescents aged 12 to 18 have the highest upper quantiles: 15.1%, 18.9%, and 21.5%, respectively. Those 71 years and older have the lowest upper quantiles: 12.1% (75th percentile), 15.2% (90th percentile), and 17.1% (95th percentile). Non-Hispanic blacks have the highest upper quantiles by racial ethnic group: 14.1% (75th percentile), 17.9% (90th percentile), and 20.7% (95th percentile). Non-Hispanic whites and Mexican Americans have lower upper quantiles, and the “other“ ethnic group has the lowest: 12.4% (75th percentile), 15.5% (90th percentile), and 18.3% (95th percentile).

Sample	Total fructose (g)	% of KCAL from fructose	% of carbohydrate from fructose	% of sugar from fructose
n		(se)	mean (se)	mean (se)
Total	54.7	(0.8)	10.2 (0.1)	19.7 (0.1)
Male (ref)	49.5	(0.5)	10.0 (0.1)	19.6 (0.2)
Female	46.2	(0.6)	b	19.8 (0.2)

Health Considerations

Sugar-sweetened beverages (SSBs) as a food source of fructose-containing sugars have a harmful association with incident hypertension. A dose-response relationship exists between SSB intake and hypertension, with risk plateauing after 400 mL/day consumption. The estimated relative risk at 355 mL (1 serving) of SSBs was 1.11 [95% CI, 1.09, 1.13]. 100% fruit juice showed a nonlinear U-shaped dose-response relationship with hypertension. The curve suggested a maximum protective association between 50 and 150 mL/day and appearance of harmful association over intake of 200 mL/day. The estimated relative risk for 100 mL/d (one‐half serving of small glass) of 100% fruit juice was 0.97 [95% CI, 0.94, 0.99].